Cas no 13153-62-3 (9H-Purine, 9-b-D-arabinofuranosyl-6-(methylthio)-)
13153-62-3 structure
Product Name:9H-Purine, 9-b-D-arabinofuranosyl-6-(methylthio)-
CAS No:13153-62-3
MF:C11H14N4O4S
MW:298.318260669708
CID:205760
PubChem ID:237358
Update Time:2025-04-19
9H-Purine, 9-b-D-arabinofuranosyl-6-(methylthio)- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Purine, 9-b-D-arabinofuranosyl-6-(methylthio)-
- 2-(hydroxymethyl)-5-(6-methylsulfanylpurin-9-yl)oxolane-3,4-diol
- 6-Methylmercaptopurinribosid
- 9-(2-Hydroxyethoxymethyl)-6-methylthiopurin
- Nsc408753
- SCHEMBL7134319
- 9H-Purine, dihydrate
- NSC 40774
- 6-Methylthioinosine
- 15397-51-0
- NSC-40774
- 13153-62-3
- SCHEMBL19488384
- NSC40774
- SR-01000883745-1
- NCI-C04784
- Purine-6-thiol, 6-methyl-9-ribofuranosyl-
- NSC-408753
- DTXSID30859341
- NCGC00096121-01
- 6-(Methylsulfanyl)-9-pentofuranosyl-9H-purine
- NSC49555
- SR-01000883745
- 9H-Purine, 6-(methylthio)-9.beta.-D-ribofuranosyl-
- FT-0631985
- NCGC00096121-02
- NSC-110341
- NS00004404
- WLN: T56 BN DN FN HNJ ISH I1 D-BT5OTJ CQ DQ E1Q
- CHEMBL27494
- NSC-49555
- Inosine, 6-(methylthio)-
- NSC95103
- WLN: T56 BN DN FN HNJ IS1 D- BT5OTJ CQ DQ E1Q
- NSC110341
- Oprea1_544049
- SQ 21977
- NSC-95103
-
- Inchi: 1S/C11H14N4O4S/c1-20-10-6-9(12-3-13-10)15(4-14-6)11-8(18)7(17)5(2-16)19-11/h3-5,7-8,11,16-18H,2H2,1H3
- InChI Key: ZDRFDHHANOYUTE-UHFFFAOYSA-N
- SMILES: S(C)C1C2=C(N=CN=1)N(C=N2)C1C(C(C(CO)O1)O)O
Computed Properties
- Exact Mass: 298.07372
- Monoisotopic Mass: 298.07357611g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 352
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 139Ų
Experimental Properties
- PSA: 113.52
- LogP: -0.84030
9H-Purine, 9-b-D-arabinofuranosyl-6-(methylthio)- Related Literature
-
A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Kevin M. Koo,Abu Ali Ibn Sina,Laura G. Carrascosa,Muhammad J. A. Shiddiky Analyst, 2014,139, 6178-6184
-
Eduardo Enciso,Luis Cerdán,Leire Gartzia-Rivero,Jorge Bañuelos,Angel Costela,Iñigo López-Arbeloa,Inmaculada García-Moreno RSC Adv., 2015,5, 4454-4462
13153-62-3 (9H-Purine, 9-b-D-arabinofuranosyl-6-(methylthio)-) Related Products
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